Cas no 2968-32-3 (1,1,1-Trifluoropropan-2-amine hydrochloride)

• Product Name: 1,1,1-Trifluoropropan-2-amine hydrochloride
• CAS No: 2968-32-3
• MF: C₃H₇ClF₃N
• MW: 149.542590379715
• MDL: MFCD04972986
• CID: 252901
• PubChem ID: 18364314
• Update Time: 2025-06-18

1,1,1-Trifluoropropan-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,1,1-Trifluoropropan-2-amine hydrochloride
• (RS)-2-Amino-1,1,1-Trifluoropropane Hydrochloride
• 2-Amino-1,1,1-trifluoropropane hydrochloride
• 2-Propanamine,1,1,1-trifluoro-, hydrochloride (1:1)
• 1,1,1-trifluoro-2-propanamine hydrochloride
• 2,2,2-TRIFLUORO-1-(METHYL)ETHYLAMINE HYDROCHLORIDE
• 2-PROPANAMINE,1,1,1-TRIFLUORO-,HYDROCHLORIDE
• (RS)-2-Amino-1,1,1-trifluoropropanehydrochloride
• 2-PROPANAMINE, 1,1,1-TRIFLUORO-, HYDROCHLORIDE
• 1,1,1-tris(fluoranyl)propan-2-amine hydrochloride
• PubChem21312
• (S)-2-Amino-1,1,1-trifluoropropanehydrochloride
• (2S)-1,1,1-trifluoropropan-2-amine,hydrochloride
• KSC
• (R)-2-Amino-1,1,1-trifluoropropanehydrochloride
• 1-methyl-2,2,2-trifluoroethylamine, hydrochloride
• J-502174
• 1,1,1-trifluoropropan-2-amine hydrochloride;2-Amino-1,1,1-trifluoropropane Hydrochloride
• AM84903
• AKOS005063324
• DTXSID30593137
• 2-Propanamine, 1,1,1-trifluoro-, hydrochloride (1:1)
• (2,2,2-TRIFLUORO-1-METHYLETHYL)AMINE HYDROCHLORIDE
• 1,1,1-Trifluoropropan-2-amine HCl
• SY019582
• J-502306
• FT-0600133
• (RS)-2-AMINO-1,1,1-TRIFLUOROPROPANE, HCL
• MFCD07779094
• 2-Propanamine,1,1,1-trifluoro-,hydrochloride(1:1)
• 1,1,1-trifluoropropan-2-aminehydrochloride
• (2,2,2-Trifluoro-1-methylethyl)amine HCl
• SB75664
• SCHEMBL578996
• 2968-32-3
• EN300-189754
• A820009
• SB75673
• J-502407
• SY019584
• (S)-1,1,1-Trifluoro-2-propylamine hydrochloride
• DS-12586
• 1,1,1-Trifluoropropan-2-amine--hydrogen chloride (1/1)
• AB21256
• F31275
• A805377
• 2-tert-butoxycarbonylamino-3-(4-cyano-phenyl)-propionicacid
• 1-methyl-2,2,2-trifluoroethylamine hydrochloride
• Z2120060909
• FT-0655956
• SY109914
• MFCD04972986
• 1,1,1-trifluoropropan-2-amine;hydrochloride
• SB75691
• FT-0649372
• DB-005024
• 1,1,1-trifluoropropan-2-amine,hydrochloride
• (RS)-2-Amino-111-trifluoropropane hydrochloride
• (2R)-1,1,1-trifluoropropan-2-amine,hydrochloride

• MDL： MFCD04972986
• Inchi： 1S/C3H6F3N.ClH/c1-2(7)3(4,5)6;/h2H,7H2,1H3;1H
• InChI Key： VLVCERQEOKPRTG-UHFFFAOYSA-N
• SMILES： Cl.FC(C(C)N)(F)F

Computed Properties

• Exact Mass: 149.02200
• Monoisotopic Mass: 149.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 57.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Experimental Properties

• Density: 1.148
• Boiling Point: 116 °C at 760 mmHg
• Flash Point: 23.9 °C
• Refractive Index: 1.326
• PSA: 26.02000
• LogP: 2.39820

1,1,1-Trifluoropropan-2-amine hydrochloride Security Information

• Hazard Statement： H302-H315-H319-H332-H335
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on 1,1,1-Trifluoropropan-2-amine hydrochloride

Introduction to 1,1,1-Trifluoropropan-2-amine hydrochloride (CAS No. 2968-32-3)

1,1,1-Trifluoropropan-2-amine hydrochloride is a fluorinated amine derivative with significant applications in pharmaceutical and chemical research. This compound, identified by its CAS number 2968-32-3, has garnered attention due to its unique structural properties and versatile reactivity. The presence of fluorine atoms in its molecular structure imparts distinct electronic and steric effects, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical formula of 1,1,1-Trifluoropropan-2-amine hydrochloride is C₄H₈F₃N·HCl, reflecting its composition of carbon, hydrogen, fluorine, nitrogen, and chlorine. The hydrochloride salt form enhances its solubility in aqueous systems, facilitating its use in solution-based reactions and formulations. This property is particularly advantageous in pharmaceutical applications where solubility and bioavailability are critical factors.

Recent research has highlighted the role of fluorinated amines in the development of novel therapeutic agents. 1,1,1-Trifluoropropan-2-amine hydrochloride serves as a key building block in the synthesis of small-molecule drugs targeting various diseases. Its incorporation into drug candidates can improve metabolic stability, enhance binding affinity to biological targets, and modulate pharmacokinetic profiles. These attributes make it a compelling choice for medicinal chemists seeking to optimize drug-like properties.

In the realm of medicinal chemistry, 1,1,1-Trifluoropropan-2-amine hydrochloride has been utilized in the design of inhibitors for enzymes involved in cancer metabolism. Fluorinated amines are known to exhibit potent inhibitory activity against kinases and other enzymes implicated in tumor growth and progression. Studies have demonstrated that derivatives of this compound can selectively disrupt signaling pathways critical for cancer cell survival. Such findings underscore its potential as a lead compound or intermediate in oncology drug development.

Additionally, 1,1,1-Trifluoropropan-2-amine hydrochloride finds applications in the synthesis of agrochemicals and specialty chemicals. Its structural features allow for modifications that yield compounds with enhanced biological activity and environmental compatibility. Researchers are exploring its use in developing novel pesticides and herbicides that exhibit improved efficacy while minimizing ecological impact. This aligns with global efforts to create sustainable agricultural solutions.

The industrial production of 1,1,1-Trifluoropropan-2-amine hydrochloride involves multi-step synthetic routes that require precise control over reaction conditions. Advanced catalytic methods have been developed to improve yield and purity while reducing waste generation. These innovations reflect the growing emphasis on green chemistry principles in the pharmaceutical industry. The scalability of its synthesis is another factor contributing to its widespread adoption in research and development settings.

From a chemical biology perspective, 1,1,1-Trifluoropropan-2-amine hydrochloride has been employed in studying enzyme mechanisms and protein-ligand interactions. Its fluorine atoms serve as probes for understanding electronic effects on molecular recognition processes. Techniques such as NMR spectroscopy and X-ray crystallography have been used to elucidate how this compound interacts with biological targets at the atomic level. Such insights are invaluable for designing next-generation therapeutics with improved selectivity and potency.

The safety profile of 1,1,1-Trifluoropropan-2-amine hydrochloride is another critical consideration in its application. While it is not classified as a hazardous material under standard regulatory frameworks, proper handling protocols must be followed to ensure worker safety during synthesis and experimentation. Its stability under various conditions has been thoroughly investigated to establish optimal storage and handling guidelines.

Future research directions may explore new derivatives of 1,1,1-Trifluoropropan-2-amine hydrochloride with tailored properties for specific applications. Computational modeling techniques can aid in predicting the behavior of fluorinated amine compounds before experimental validation. This interdisciplinary approach combines experimental chemistry with computational science to accelerate the discovery process.

In conclusion, 1 , 1 , 1 -Trifluoro-propan - 2 - amine hydro-chloride (CAS No . 2968 - 32 - 3 ) is a multifaceted compound with broad utility across pharmaceuticals , agrochemicals , and specialty chemicals . Its unique structural features , coupled with recent advancements in synthetic methodologies , position it as a cornerstone intermediate in modern chemical research . As scientific understanding evolves , further applications and innovations involving this compound are anticipated to emerge , reinforcing its importance in advancing both academic research and industrial applications .